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Compound of Interest

Compound Name: 6-Aldehydoisoophiopogonone B

Cat. No.: B15587266

An In-depth Technical Guide to 6-
Aldehydoisoophiopogonone B

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive experimental data and detailed protocols specifically for 6-
Aldehydoisoophiopogonone B are not readily available in the public domain. This guide
synthesizes the currently available information on its chemical identity and the general
properties of related homoisoflavonoids from its natural source, Ophiopogon japonicus.

Introduction

6-Aldehydoisoophiopogonone B is a naturally occurring homoisoflavonoid isolated from the
roots of Ophiopogon japonicus, a plant widely used in traditional medicine. Homoisoflavonoids
are a class of phenolic compounds known for a variety of biological activities, including anti-
inflammatory and antioxidant effects. The presence of an aldehyde group at the C-6 position of
the chromone core is a key structural feature of this particular molecule. This guide provides a
summary of the known chemical and physical properties of 6-Aldehydoisoophiopogonone B
and places it within the broader context of related compounds from its source.

Chemical Structure and Properties

The fundamental chemical identity of 6-Aldehydoisoophiopogonone B has been established.
Its structure is characterized by a chromone ring system substituted with a benzyl group at the
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3-position, a defining feature of homoisoflavonoids. The "6-aldehydo” prefix indicates a formyl
group (-CHO) at the 6th position of the chromone nucleus.

Chemical Structure

Systematic Name: Information not available. Synonyms: 6-formyl-isoophiopogonone B

Molecular Structure:
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¢ To cite this document: BenchChem. [Chemical structure and properties of 6-
Aldehydoisoophiopogonone B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587266#chemical-structure-and-properties-of-6-
aldehydoisoophiopogonone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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